N~4~-[4-(acetylamino)phenyl]-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide

• IUPAC Name: 4-N-(4-acetamidophenyl)-1-N,1-N-diethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C19H28N4O3/c1-4-22(5-2)19(26)23-12-10-15(11-13-23)18(25)21-17-8-6-16(7-9-17)20-14(3)24/h6-9,15H,4-5,10-13H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key: FQHGMOKHUQIUEO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C19H28N4O3
• Molecular Weight: 360.5 g/mol

Description

N~4~-[4-(acetylamino)phenyl]-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide, also known as N-phenylacetyl-N-ethyl-piperidine-4-carboxamide (PEPAP) is a synthetic compound that belongs to the family of piperidine derivatives. It is a potent analgesic and has been extensively studied for its potential use in pain management. In

Mechanism of Action

The exact mechanism of action of PEPAP is not fully understood. However, it is believed to act as a selective mu-opioid receptor agonist. This activation of the mu-opioid receptor leads to the inhibition of the release of neurotransmitters such as substance P and glutamate, which are involved in pain signaling. This inhibition results in a reduction in pain perception.
Biochemical and Physiological Effects:
PEPAP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of endogenous opioids such as beta-endorphin, which are involved in pain modulation. PEPAP has also been shown to increase the levels of dopamine in the brain, which may contribute to its analgesic effects. In addition to its analgesic properties, PEPAP has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory pain.

Advantages and Limitations for Lab Experiments

PEPAP has a number of advantages for use in lab experiments. It is a potent analgesic with a high degree of selectivity for the mu-opioid receptor. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory pain. However, there are also limitations to the use of PEPAP in lab experiments. Its mechanism of action is not fully understood, and there is a lack of information on its long-term effects.

Future Directions

There are a number of future directions for the study of PEPAP. One area of research is the development of more selective and potent mu-opioid receptor agonists. Another area of research is the investigation of the long-term effects of PEPAP. There is also a need for more research on the anti-inflammatory effects of PEPAP and its potential use in the treatment of inflammatory pain. Finally, there is a need for more research on the safety and efficacy of PEPAP in human clinical trials.
Conclusion:
In conclusion, PEPAP is a synthetic compound that has been extensively studied for its potential use as an analgesic. It acts as a selective mu-opioid receptor agonist and has been shown to have a potent analgesic effect in animal models of acute and chronic pain. PEPAP also has anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory pain. While there are limitations to the use of PEPAP in lab experiments, there are also a number of future directions for its study, including the development of more selective and potent mu-opioid receptor agonists and the investigation of its long-term effects.

Synthesis Methods

PEPAP can be synthesized by the reaction of N~4~-[4-(acetylamino)phenyl]-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamideyl-piperidine with ethylamine. The reaction is carried out in the presence of a catalyst such as palladium on carbon. The yield of PEPAP obtained from this method is high, making it an efficient and cost-effective method for its synthesis.

Scientific Research Applications

PEPAP has been extensively studied for its potential use as an analgesic. It has been shown to have a potent analgesic effect in animal models of acute and chronic pain. PEPAP has also been studied for its potential use in the treatment of neuropathic pain, cancer pain, and postoperative pain. In addition to its analgesic properties, PEPAP has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory pain.